Cas no 2098045-16-8 (4-(4-(Bromomethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine)

• Product name: 4-(4-(Bromomethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine
• CAS No: 2098045-16-8
• MF: C₁₃H₁₆BrN₃
• MW: 294.19024181366
• CID: 5056543

4-(4-(Bromomethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(bromomethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine
• 4-[4-(bromomethyl)-1-(2-methylpropyl)pyrazol-3-yl]pyridine
• 4-(4-(Bromomethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine

• Inchi： 1S/C13H16BrN3/c1-10(2)8-17-9-12(7-14)13(16-17)11-3-5-15-6-4-11/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： BZRHBUAHQLYCNS-UHFFFAOYSA-N
• SMILES： BrCC1C(C2C=CN=CC=2)=NN(C=1)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 229
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7

Additional information on 4-(4-(Bromomethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine

Comprehensive Overview of 4-(4-(Bromomethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine (CAS No. 2098045-16-8)

4-(4-(Bromomethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine (CAS No. 2098045-16-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a pyridine ring linked to a pyrazole moiety, with a bromomethyl group and an isobutyl substituent, making it a versatile intermediate for synthetic applications. Its unique structural attributes contribute to its utility in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

In recent years, the demand for pyridine- and pyrazole-based compounds has surged due to their broad-spectrum biological activities. Researchers are particularly interested in 4-(4-(Bromomethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine for its potential role in modulating protein-protein interactions, a hot topic in targeted therapy and precision medicine. The compound’s bromomethyl group also offers a reactive site for further functionalization, aligning with the growing trend of click chemistry and covalent inhibitor design.

The synthesis of CAS No. 2098045-16-8 typically involves multi-step organic reactions, including condensation and halogenation processes. Its isobutyl side chain enhances lipophilicity, a property highly sought after in drug delivery systems. This characteristic is especially relevant given the current focus on improving bioavailability and blood-brain barrier penetration in CNS drug development. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to ensure purity and structural confirmation.

From an industrial perspective, 4-(4-(Bromomethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions are being explored to minimize environmental impact, reflecting the broader shift toward eco-friendly manufacturing. Additionally, its applications extend to material science, where it serves as a building block for organic electronics and photovoltaic materials.

Frequently asked questions about this compound include its stability under various conditions, compatibility with common reagents, and scalability of production. These queries highlight the need for detailed technical data sheets and structure-activity relationship (SAR) studies. As the scientific community continues to explore heterocyclic chemistry, compounds like CAS No. 2098045-16-8 remain at the forefront of innovation, bridging gaps between academic research and industrial applications.